Cas no 5002-07-3 (Ethanone,1-(4'-chloro[1,1'-biphenyl]-4-yl)-)

• Product Name: Ethanone,1-(4'-chloro[1,1'-biphenyl]-4-yl)-
• CAS No: 5002-07-3
• MF: C₁₄H₁₁ClO
• MW: 230.689543008804
• MDL: MFCD04039062
• CID: 366193
• PubChem ID: 592569
• Update Time: 2025-08-05

Ethanone,1-(4'-chloro[1,1'-biphenyl]-4-yl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(4'-chloro[1,1'-biphenyl]-4-yl)-
• 1-(4'-CHLOROBIPHENYL-4-YL)ETHANONE
• 4-ACETYL-4'-CHLOROBIPHENYL
• 4-acetyl-4'-chloro-1,1'-biphenyl
• 1-[4-(4-chlorophenyl)phenyl]ethanone
• 1-(4'chloro[1,1']biphenyl-4-yl) ethanone
• CS-0033735
• 4-[4-Chlorophenyl]acetophenone
• MFCD04039062
• FT-0746533
• E89726
• 1-(4'-chloro[1,1']-biphenyl-4-yl)ethanone
• 1-{4'-chloro-[1,1'-biphenyl]-4-yl}ethan-1-one
• 4'-(4-chlorophenyl)acetophenone
• DTXSID70343830
• 1-(4'-chloro[1,1-biphenyl]-4-yl)ethanone
• SCHEMBL3535153
• 1-(4'-chloro-biphenyl-4-yl)-ethanone
• 5002-07-3
• PS-7713
• 1-(4'-Chloro-[1,1'-biphenyl]-4-yl)ethanone
• 1-(4'-Chloro[1,1'-biphenyl]-4-yl)ethanone
• AKOS004114107
• AB90794
• 1-(4'-Chloro-[1,1'-biphenyl]-4-yl)ethan-1-one
• 1-(4'-Chloro[1,1'-biphenyl]-4-yl)ethanone #
• BB 0222543

• MDL： MFCD04039062
• Inchi： 1S/C14H11ClO/c1-10(16)11-2-4-12(5-3-11)13-6-8-14(15)9-7-13/h2-9H,1H3
• InChI Key： NPGUSEJJJVVVME-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C=CC(C(C)=O)=CC=1

Computed Properties

• Exact Mass: 230.05000
• Monoisotopic Mass: 230.0498427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 4.20960

Ethanone,1-(4'-chloro[1,1'-biphenyl]-4-yl)- Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Additional information on Ethanone,1-(4'-chloro[1,1'-biphenyl]-4-yl)-

Ethanone, 1-(4'-Chloro[1,1'-Biphenyl]-4-Yl) - A Comprehensive Overview

Ethanone, 1-(4'-chloro[1,1'-biphenyl]-4-yl), also known by its CAS number 5002-07-3, is a significant compound in the field of organic chemistry. This compound belongs to the class of aromatic ketones and has garnered attention due to its unique structural properties and diverse applications in various industries. In this article, we will delve into the chemical properties, synthesis methods, applications, and recent advancements related to this compound.

The molecular structure of Ethanone, 1-(4'-chloro[1,1'-biphenyl]-4-yl) consists of a biphenyl system with a chlorine substituent at the para position of one phenyl ring and an ethanone group attached to the other phenyl ring. This arrangement imparts unique electronic and steric properties to the molecule, making it a valuable precursor in organic synthesis. The biphenyl moiety is known for its stability and ability to participate in various chemical reactions, while the ethanone group introduces reactivity that can be exploited in different synthetic pathways.

Recent studies have highlighted the importance of Ethanone, 1-(4'-chloro[1,1'-biphenyl]-4-yl) in drug discovery and development. Researchers have explored its potential as a building block for constructing bioactive molecules with therapeutic applications. For instance, its use as an intermediate in the synthesis of kinase inhibitors has shown promising results in preclinical trials. The ability of this compound to form stable bonds with other functional groups makes it an ideal candidate for designing molecules with specific pharmacokinetic profiles.

In addition to its role in pharmaceuticals, Ethanone, 1-(4'-chloro[1,1'-biphenyl]-4-yl) has found applications in materials science. Its aromaticity and electron-withdrawing groups make it suitable for use in the development of advanced materials such as organic semiconductors and light-emitting diodes (LEDs). Recent advancements in nanotechnology have further expanded its utility by incorporating this compound into nanoscale devices for enhanced performance.

The synthesis of Ethanone, 1-(4'-chloro[1,1'-biphenyl]-4-yl) involves a series of well-established organic reactions. One common approach is the Friedel-Crafts acylation reaction, where an acetyl group is introduced onto an aromatic ring under acidic conditions. Another method involves coupling reactions using transition metal catalysts to assemble the biphenyl system with high precision. These synthetic strategies not only ensure high yields but also allow for fine-tuning of the product's properties by modifying reaction conditions or substituents.

From an environmental perspective, researchers have been investigating the biodegradability and eco-friendliness of Ethanone, 1-(4'-chloro[1,1'-biphenyl]-4-yl). Studies suggest that under certain conditions, this compound can undergo microbial degradation, reducing its environmental footprint. However, further research is needed to fully understand its long-term impact on ecosystems and develop sustainable production methods.

In conclusion, Ethanone, 1-(4'-chloro[1,1'-biphenyl]-4-yl) (CAS No. 5002-07-3) stands out as a versatile compound with wide-ranging applications across multiple disciplines. Its structural features make it a valuable tool in organic synthesis and materials science while ongoing research continues to uncover new avenues for its use. As technology advances and new methodologies emerge